Cas no 223600-06-4 (Azeto[1,2-a]benzimidazole,1,2-dihydro-)

Azeto[1,2-a]benzimidazole,1,2-dihydro- structure
223600-06-4 structure
Product name:Azeto[1,2-a]benzimidazole,1,2-dihydro-
CAS No:223600-06-4
MF:C9H8N2
MW:144.17322
CID:244588
PubChem ID:45077951

Azeto[1,2-a]benzimidazole,1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Azeto[1,2-a]benzimidazole,1,2-dihydro-
    • Azeto[1,2-a]benzimidazole, 1,2-dihydro- (9CI)
    • 1,2-dihydroazeto[1,2-a]benzimidazole
    • DTXSID50663422
    • Azeto[1,2-a]benzimidazole,1,2-dihydro-(9ci)
    • 223600-06-4
    • SCHEMBL8355374
    • Inchi: InChI=1S/C9H8N2/c1-2-4-8-7(3-1)10-9-5-6-11(8)9/h1-4H,5-6H2
    • InChI Key: GBVDGYQXXFICNE-UHFFFAOYSA-N
    • SMILES: C1=CC=C2N3CCC3=NC2=C1

Computed Properties

  • Exact Mass: 144.06884
  • Monoisotopic Mass: 144.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 17.82

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